Cas no 1502663-29-7 (ethyl 3-formyl-4-oxocyclohexane-1-carboxylate)

ethyl 3-formyl-4-oxocyclohexane-1-carboxylate structure

1502663-29-7 structure

Product Name:ethyl 3-formyl-4-oxocyclohexane-1-carboxylate

CAS No:1502663-29-7

Molecular Formula:C₁₀H₁₄O₄

Molecular Weight:198.215763568878

CID:6208046

PubChem ID:58894196

ethyl 3-formyl-4-oxocyclohexane-1-carboxylate Properties

Names and Identifiers

- ethyl 3-formyl-4-oxocyclohexane-1-carboxylate
- SCHEMBL12866449
- EN300-1125803
- 1502663-29-7
- AKOS019302617
- InChIKey： VTTTYLBHPPMLHX-UHFFFAOYSA-N
- Inchi： 1S/C10H14O4/c1-2-14-10(13)7-3-4-9(12)8(5-7)6-11/h6-8H,2-5H2,1H3
- SMILES： O(CC)C(C1CCC(C(C=O)C1)=O)=O

Computed Properties

Exact Mass: 198.08920892g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 198.08920892g/mol
Heavy Atom Count: 14
Complexity: 247
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 60.4Å²

ethyl 3-formyl-4-oxocyclohexane-1-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1125803-0.05g	ethyl 3-formyl-4-oxocyclohexane-1-carboxylate	1502663-29-7	95%	0.05g	$468.0	2023-10-26

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